Cas no 827596-02-1 (Benzamide, 4-[(4-pyridinylmethylene)amino]-)

• Product name: Benzamide, 4-[(4-pyridinylmethylene)amino]-
• CAS No: 827596-02-1
• MF: C₁₃H₁₁N₃O
• MW: 225.245942354202
• CID: 683532
• PubChem ID: 71417346

Benzamide, 4-[(4-pyridinylmethylene)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-[(4-pyridinylmethylene)amino]-
• 4-(pyridin-4-ylmethylideneamino)benzamide
• 4-{(E)-[(Pyridin-4-yl)methylidene]amino}benzamide
• DTXSID20836686
• 827596-02-1

• Inchi： InChI=1S/C13H11N3O/c14-13(17)11-1-3-12(4-2-11)16-9-10-5-7-15-8-6-10/h1-9H,(H2,14,17)
• InChI Key： OPGXTFCDDUBVNJ-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C(=O)N)N=CC2=CC=NC=C2

Computed Properties

• Exact Mass: 225.090211983g/mol
• Monoisotopic Mass: 225.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68.3Ų